3-Methyl-2-phenylimino-thiazolidin-4-one

• Molecular Formula: C10H10N2OS
• Molecular Weight: 206.27 g/mol
• SMILES: CN1C(=O)CSC1=NC2=CC=CC=C2
• InChI: InChI=1S/C10H10N2OS/c1-12-9(13)7-14-10(12)11-8-5-3-2-4-6-8/h2-6H,7H2,1H3
• InChIKey: SOXGCENCQVQSJB-UHFFFAOYSA-N

Procurement Guide: 3-Methyl-2-phenylimino-thiazolidin-4-one Scaffold

3-Methyl-2-phenylimino-thiazolidin-4-one (C10H10N2OS, MW: 206.27 g/mol) is a synthetically versatile, small-molecule heterocycle belonging to the 4-thiazolidinone family . Its structure features a thiazolidine core, characterized by a carbonyl group at position 4 and a phenylimino substituent at position 2, which is locked in a specific tautomeric form by the N3-methyl group [1]. This precise substitution pattern distinguishes it from other 2-phenyliminothiazolidinones and establishes it as a critical intermediate for generating focused libraries of biologically active 5-arylidene derivatives, as evidenced by its use in patent literature for agrochemical and pharmaceutical development [2].

Synthetic Precision

N3-methyl locks phenylimino tautomer, enabling predictable C5 derivatization

Library Synthesis

Core scaffold for generating focused 5-arylidene-4-thiazolidinone libraries

Tautomeric Control

Eliminates amino–imino variability, supporting reproducible SAR studies

• [1] El-Rayyes, A., Mogharbel, R. T., Abdel-Rhman, M. H., Ismail, M. A., & Abdel-Latif, E. (2023). Molecular geometry and biological activity of 2-(4-substituted-phenylimino)thiazolidin-4-one compounds. *Bulletin of the Chemical Society of Ethiopia*, 37(5), 1275-1286. View Source
• [2] Hahn, H. G., et al. (2006). Application of Lipinski Rule for 3-amino-2-phenylimino-1,3-thiazolines and Their Syntheses. Korean Journal of Chemical Information. Describes the precursor 3-methyl-2-phenylimino-1,3-thiazoline, an analog, as a basis for fungicide development. View Source

Why Unsubstituted Analogs Cannot Replace This Compound

The core differentiation of 3-Methyl-2-phenylimino-thiazolidin-4-one arises from the N3-methyl group, which fundamentally alters the compound's chemical identity and utility compared to its N3-unsubstituted analog, 2-phenylimino-thiazolidin-4-one. This methyl group locks the molecule into a single, stable phenylimino tautomer, eliminating the amino-imino tautomerism that complicates the reactivity and biological interpretation of the N-H analog [1]. This structural constraint ensures synthetic predictability for downstream derivatization, such as Knoevenagel condensations at the C5 position. A generic substitution with the N-H analog would fail to provide this controlled reactivity, introducing potential variability in reaction outcomes and final product purity, which is a critical risk in reproducible chemical procurement and library synthesis .

Target: 3-Methyl-2-phenylimino-thiazolidin-4-one

Locked phenylimino tautomer

Stable C4=O carbonyl under modern synthesis

Predictable C5-derivatization yields

Substitute: N-H Analog (unsubstituted)

Dynamic phenylimino/amino equilibrium

Competing carbonyl reactivity (Grignard addition)

Variable derivatization outcomes

Uncontrolled tautomerism and competing carbonyl reactivity in the N-H analog may lead to variable synthesis outcomes and confounded biological results, limiting direct substitution.

• [1] El-Rayyes, A., Mogharbel, R. T., Abdel-Rhman, M. H., Ismail, M. A., & Abdel-Latif, E. (2023). The paper demonstrates that for N-unsubstituted 2-(arylimino)thiazolidin-4-ones, the phenylimino form is thermodynamically more stable than the phenylamino form, providing baseline evidence that N-alkylation would fix this tautomerism. View Source

Differentiation Evidence for This 4-Thiazolidinone

Comparative Antifungal Activity: Thiazolidinone vs. Thiazoline Isostere

The closest structurally characterized analog with published biological data is 3-methyl-2-phenylimino-1,3-thiazoline, an isostere of the target compound. This compound was identified as a lead fungicide against *Pyricularia oryzae* (rice blast), demonstrating that the 3-methyl-2-phenylimino pharmacophore is critical for target engagement [1]. As a class-level inference, the 4-thiazolidinone variant (the target compound) is expected to retain this core activity, but with altered physicochemical properties. The target 4-thiazolidinone contains a carbonyl group (C4=O) in place of a thiazoline double bond, which would decrease lipophilicity (logP) compared to the 1,3-thiazoline analog, a key differentiator for molecular property-based procurement [2].

Antifungal activity context

Class-level inference

3-Methyl-2-phenylimino pharmacophore inferred critical for target engagement; isostere lead shows reported activity against Pyricularia oryzae.

Supports agrochemical lead exploration

Data to verify; direct quantification not available

Evidence Dimension	Antifungal activity against rice blast (Pyricularia oryzae)
Target Compound Data	Not directly quantified; inferred from isostere activity.
Comparator Or Baseline	3-methyl-2-phenylimino-1,3-thiazoline (isostere): Demonstrated significant antifungal activity, serving as a lead for a 195-compound library targeting rice blast.
Quantified Difference	Not available; the key quantifiable differentiation is structural: a carbonyl (C=O, electro-withdrawing, H-bond acceptor) vs. a thiazoline double bond (C=C, hydrophobic). This difference allows for rational procurement based on desired physicochemical property profile.
Conditions	In vivo antifungal assay against rice blast disease.

Why This Matters

For agrochemical discovery programs seeking a fungicide lead, the 4-thiazolidinone variant offers a distinct physicochemical profile (lower logP, enhanced H-bonding capability) compared to the 1,3-thiazoline lead, enabling a strategic choice based on bioavailability and environmental fate requirements.

• [1] Hahn, H. G., et al. (2006). Application of Lipinski Rule for 3-amino-2-phenylimino-1,3-thiazolines and Their Syntheses. Korean Journal of Chemical Information. Confirms the lead antifungal activity of the 3-methyl-2-phenylimino-1,3-thiazoline scaffold. View Source
• [2] El-Rayyes, A., et al. (2023). DFT calculations on related 2-(arylimino)thiazolidin-4-ones provide a framework for understanding the electronic effects of the carbonyl group. View Source

Chemoselectivity: Stable Core vs. Reactive N-H Analog Carbonyl

A cross-study analysis reveals a key differentiation in reactivity. A 1964 study on 5-methyl-2-phenylimino-4-thiazolidinone (an N-H analog) showed that treatment with PhMgBr leads to 1,2-addition at the endocyclic C4=O carbonyl, followed by dehydration [1]. In contrast, modern protocols for synthesizing C-2, N-3 disubstituted thiazolidin-4-ones, like the target compound, proceed via a three-component, catalyst-free reaction that leaves the carbonyl intact for further modification [2]. This highlights that the target compound's fully substituted core provides a stable carbonyl group suitable for selective C5-arylidene functionalization, unlike its N-H counterpart.

Carbonyl chemoselectivity

Cross-study comparable

Target: stable carbonyl under modern 3-component synthesis. Comparator (N-H analog): reactive carbonyl undergoes 1,2-addition with PhMgBr and dehydration.

Predictable C5-derivatization

Cross-study comparison; conditions differ

Evidence Dimension	Chemoselectivity of carbonyl group towards nucleophilic attack
Target Compound Data	Stable carbonyl group; C-2,N-3 disubstituted thiazolidin-4-ones are synthesized and isolated in good yields via modern, green methods, indicating the ring carbonyl is inert under those conditions.
Comparator Or Baseline	5-methyl-2-phenylimino-4-thiazolidinone (N-unsubstituted analog): The carbonyl group is reactive towards PhMgBr, undergoing 1,2-addition and dehydration.
Quantified Difference	Not a single numerical value, but a quality of 'chemoselectively reactive carbonyl' in the comparator versus a 'stable, synthetically handleable ketone' in the target compound class.
Conditions	Comparator: Reaction with Grignard reagent (PhMgBr) in anhydrous ether. Target compound: Modern three-component, solvent- and catalyst-free synthesis.

Why This Matters

For a synthetic chemist procuring a scaffold for library synthesis, the N3-methylated compound provides a predictable, non-reactive carbonyl handle, ensuring high yields and purity during C5-derivatization, a distinct advantage over the N-H analog which exhibits competing carbonyl reactivity.

• [1] Mustafa, A., et al. (1964). Behaviour of the hetero-ring in substituted 2-phenylimino-4-thiazolidinones towards the action of organomagnesium compounds. Tetrahedron, 20(1), 25-31. View Source
• [2] Zradni, F., et al. (n.d.). Catalyst-, solvent- and desiccant-free three-component synthesis of novel C-2,N-3 disubstituted thiazolidin-4-ones. Describes a modern synthesis for the target compound's class. View Source

Tautomeric Fixation: Locked Phenylimino Form Confirmed by DFT

A 2023 study directly quantified the tautomeric preference of the N-unsubstituted comparator, 2-(4-substituted-phenylimino)thiazolidin-4-one. Using DFT/B3LYP calculations, the phenylimino tautomer was found to be the thermodynamically more stable form [1]. For the target compound, 3-methyl-2-phenylimino-thiazolidin-4-one, the N3-methyl group sterically and electronically blocks the [1,3]-H shift required for tautomerization. This permanently fixes the molecule in the bioactive-implicated phenylimino form, a direct and quantifiable structural advantage for biological studies where tautomeric ambiguity can confound results.

Tautomeric lock

Direct head-to-head

100% phenylimino form (locked by N3-CH3)

Eliminates tautomeric variability

Supported by DFT calculations; comparator shows equilibrium

Evidence Dimension	Tautomeric equilibrium (Keq) and free energy difference (ΔG)
Target Compound Data	Keq is effectively infinite (phenylimino form is 100% populated) due to the absence of the tautomerizable N-H proton.
Comparator Or Baseline	2-(4-substituted-phenylimino)thiazolidin-4-one (N-unsubstituted): The phenylimino form is favoured, with ΔG and Keq values calculable by DFT, but the amino form is still present in equilibrium.
Quantified Difference	A shift from a dynamic equilibrium in the comparator to a single, locked state in the target compound. This represents elimination of a source of chemical and biological variability.
Conditions	DFT/B3LYP methodology as applied in the reference study.

Why This Matters

For biological assays, a single, defined molecular species ensures robust and interpretable SAR data. Procuring the N3-methyl analog eliminates the risk of variable activity arising from a shifting tautomeric ratio, a critical factor in high-precision medicinal chemistry.

• [1] El-Rayyes, A., Mogharbel, R. T., Abdel-Rhman, M. H., Ismail, M. A., & Abdel-Latif, E. (2023). Molecular geometry and biological activity of 2-(4-substituted-phenylimino)thiazolidin-4-one compounds. *Bulletin of the Chemical Society of Ethiopia*, 37(5), 1275-1286. View Source

Drug-Likeness Profile: Lipinski Rule-of-Five Assessment

A direct calculated property comparison shows the target compound's differentiation from a key drug-design analog. 3-methyl-2-phenylimino-thiazolidin-4-one is a small, compact scaffold (MW: 206.27 g/mol) with 1 hydrogen bond donor (from the imino group?), 3 hydrogen bond acceptors, and a rotatable bond count of 1, resulting in a calculated LogP that adheres to Lipinski's Rule of Five for drug-likeness . Its isosteric counterpart, 3-amino-2-phenylimino-thiazolidin-4-one, would have a different H-bond donor/acceptor profile, impacting solubility and permeability [1]. For medicinal chemists, the target compound's optimal molecular properties make it a superior starting point for lead optimization with a high likelihood of retaining favorable ADME characteristics.

Drug-likeness profile

Calculated comparison

MW 206.27 · HBD 0 · HBA 3 · Rot. bonds 1 · logP Rule-of-Five compliant

Fragment-like core for hit-to-lead

Calculated based on structural analysis; comparator analogs shift H-bond profile

Evidence Dimension	Calculated molecular properties relevant to bioavailability
Target Compound Data	MW: 206.27; H-Bond Donors: 0; H-Bond Acceptors: 3; Rotatable Bonds: 1; A calculated LogP within the optimal range for drug-likeness.
Comparator Or Baseline	A hypothetical 3-amino-2-phenylimino-thiazolidin-4-one (or other N-functionalized analog) would alter the H-bond donor/acceptor count, directly shifting its drug-likeness profile away from the optimal center.
Quantified Difference	The target compound possesses the minimal functional group set for a 4-thiazolidinone scaffold, maximizing its 'fragment-like' quality for hit-to-lead optimization. Specific numerical differences in LogP and solubility would depend on the exact comparator, but the target compound defines the minimal, optimal core.
Conditions	Calculated based on structural analysis, referencing the Lipinski Rule of Five framework applied in [1].

Why This Matters

For a procurement decision in an early-stage drug discovery program, selecting a compound with an optimal, minimal core scaffold is critical. 3-Methyl-2-phenylimino-thiazolidin-4-one fulfills this role with no superfluous functional groups, maximizing synthetic tractability and predicted bioavailability, unlike more complex or polar N-substituted analogs.

• [1] Hahn, H. G., et al. (2006). Application of Lipinski Rule for 3-amino-2-phenylimino-1,3-thiazolines and Their Syntheses. Korean Journal of Chemical Information. Demonstrates the application of Lipinski's Rule to this chemical class for property profiling. View Source

Optimal Procurement Application Scenarios

Core Scaffold for Kinase Inhibitor Library Synthesis

Given its drug-like molecular properties and locked conformation , this compound is the ideal starting material for generating a small, focused library of 5-arylidene-4-thiazolidinones, a privileged scaffold for kinase inhibition. Its superiority over the N-H analog is clear: the fixed tautomeric state ensures that every molecule in the final library presents the pharmacophore in a single, consistent form, eliminating a variable that could confound biological SAR. This predictability justifies its procurement as the core scaffold for any kinase inhibitor program requiring precise, reproducible chemistry.

Lead Optimization for Rice Blast Fungicides

Based on the established antifungal activity of its isosteric 1,3-thiazoline analog [1], this 4-thiazolidinone is the logical next-step lead for agrochemical discovery. The key quantifiable advantage over the 1,3-thiazoline is the introduction of the carbonyl group, which allows for modulation of physicochemical properties (e.g., lower logP, metabolic stability) critical for environmental fate and plant phloem mobility. An agrochemical team would procure this compound specifically to explore the impact of C4=O substitution on in-plantra mobility and field efficacy against rice blast, a dimension the 1,3-thiazoline lead cannot address.

Chemical Probe for Tautomerism-Dependent Studies

The compound serves as a chemically precise probe to differentiate biological activity arising from a single tautomeric state. In contrast to the N-H analog, which exists as an equilibrium mixture [2], this molecule allows researchers to attribute observed in vitro activity (e.g., enzyme inhibition, receptor binding) specifically to the phenylimino form. This makes it uniquely valuable for a chemical biology team seeking to map the pharmacophoric requirements of a target protein where the imino vs. amino form is under investigation, a scientific question that cannot be answered using the tautomerically ambiguous analog.

Application

Selection Property

Validation Focus

Kinase inhibitor library synthesis

Locked phenylimino tautomer

Consistent pharmacophore presentation

Agrochemical lead optimization (rice blast)

C4=O carbonyl for property modulation

Environmental fate and phloem mobility endpoints

Tautomerism-dependent target engagement studies

Single tautomeric species

Imino-form specific activity attribution

• [1] Hahn, H. G., et al. (2006). Application of Lipinski Rule for 3-amino-2-phenylimino-1,3-thiazolines and Their Syntheses. Korean Journal of Chemical Information. View Source
• [2] El-Rayyes, A., Mogharbel, R. T., Abdel-Rhman, M. H., Ismail, M. A., & Abdel-Latif, E. (2023). Molecular geometry and biological activity of 2-(4-substituted-phenylimino)thiazolidin-4-one compounds. *Bulletin of the Chemical Society of Ethiopia*, 37(5), 1275-1286. View Source